Cas no 1450-90-4 (Pyrimidine,4,6-bis(methylthio)-)

Pyrimidine,4,6-bis(methylthio)- structure
1450-90-4 structure
Product Name:Pyrimidine,4,6-bis(methylthio)-
CAS No:1450-90-4
MF:C6H8N2S2
MW:172.271118164063
CID:171594
PubChem ID:238759
Update Time:2025-04-19

Pyrimidine,4,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4,6-bis(methylthio)-
    • 4,6-Bis(methylthio)pyrimidine
    • 4,6-bis(methylsulfanyl)pyrimidine
    • CHEMBL1874376
    • Pyrimidine, 4,6-bis(methylthio)-
    • 1450-90-4
    • MLS002608522
    • di(methylsulfanyl)pyrimidine
    • NSC43285
    • SCHEMBL2762738
    • NSC 43285
    • DTXSID70162866
    • HMS3091E08
    • SMR001527269
    • YIA01SY75T
    • NSC-43285
    • UNII-YIA01SY75T
    • Inchi： 1S/C6H8N2S2/c1-9-5-3-6(10-2)8-4-7-5/h3-4H,1-2H3
    • InChI Key： PDEXXTHEMNGLQV-UHFFFAOYSA-N
    • SMILES： S(C)C1C=C(N=CN=1)SC

Computed Properties

  • Exact Mass: 172.01304
  • Monoisotopic Mass: 172.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 294.5°Cat760mmHg
  • Flash Point: 131.9°C
  • Refractive Index: 1.615
  • PSA: 25.78

Pyrimidine,4,6-bis(methylthio)- Production Method

Production Method 1

1193-21-1 1193-21-1
353-43-5 353-43-5
1450-90-4 1450-90-4
89283-48-7 89283-48-7
Reaction Conditions
1.1 16 - 72 h, 60 °C
1.2 Solvents: Methanol
Reference
BF3·SMe2 for Thiomethylation, Nitro Reduction and Tandem Reduction/SMe Insertion of Nitrogen Heterocycles
Soederstroem, Marcus; Zamaratski, Edouard; Odell, Luke R., European Journal of Organic Chemistry, 2019, 2019(31-32), 5402-5408

Production Method 2

5188-07-8 5188-07-8
1193-21-1 1193-21-1
1450-90-4 1450-90-4
89283-48-7 89283-48-7
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Water ;  3 °C; 4 h, 3 °C → rt
1.2 Reagents: Water ;  rt
Reference
Synthesis of Alkylated Pyrimidines via Photoinduced Coupling Using Benzophenone as a Mediator
Kamijo, Shin ; Kamijo, Kaori; Murafuji, Toshihiro, Journal of Organic Chemistry, 2017, 82(5), 2664-2671

Pyrimidine,4,6-bis(methylthio)- Raw materials

Pyrimidine,4,6-bis(methylthio)- Preparation Products

Pyrimidine,4,6-bis(methylthio)- Related Literature

1450-90-4 (Pyrimidine,4,6-bis(methylthio)-) Related Products

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